Cas no 10557-77-4 (Isoxazole,4-methyl-3,5-diphenyl-)

Isoxazole,4-methyl-3,5-diphenyl- structure
10557-77-4 structure
Product Name:Isoxazole,4-methyl-3,5-diphenyl-
CAS No:10557-77-4
MF:C16H13NO
MW:235.280524015427
CID:222753
PubChem ID:318537
Update Time:2025-04-19

Isoxazole,4-methyl-3,5-diphenyl- Chemical and Physical Properties

Names and Identifiers

    • Isoxazole,4-methyl-3,5-diphenyl-
    • 4-methyl-3,5-diphenyl-1,2-oxazole
    • 2,5-Diphenyl-4-methyl-isoxazol
    • 3,5-Diphenyl-4-methyl-1,2-oxazol
    • 3,5-Diphenyl-4-methyl-isoxazol
    • 3,5-Diphenyl-4-methylisoxazole
    • 4-Methyl-3,5-diphenyl-isoxazol
    • 4-methyl-3,5-diphenylisoxazole
    • 4-methyl-3,5-diphenyl-isoxazole
    • AC1L7YBU
    • NSC255244
    • 10557-77-4
    • DTXSID70312485
    • NSC-255244
    • SCHEMBL21105084
    • MCOYCMSBSPWRPU-UHFFFAOYSA-N
    • Isoxazole, 4-methyl-3,5-diphenyl-
    • 4-Methyl-3,5-diphenylisoxazole #
    • Inchi: 1S/C16H13NO/c1-12-15(13-8-4-2-5-9-13)17-18-16(12)14-10-6-3-7-11-14/h2-11H,1H3
    • InChI Key: MCOYCMSBSPWRPU-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC=CC=2)=C(C)C(C2C=CC=CC=2)=N1

Computed Properties

  • Exact Mass: 235.09979
  • Monoisotopic Mass: 235.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 26.03
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